molecular formula C30H33NO6 B3415388 Pyrene-PEG5-propargyl CAS No. 1817735-33-3

Pyrene-PEG5-propargyl

Cat. No. B3415388
CAS RN: 1817735-33-3
M. Wt: 503.6 g/mol
InChI Key: XGANKSIJSRXKLW-UHFFFAOYSA-N
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Description

Pyrene-PEG5-propargyl is a PEG-based PROTAC linker . It is a pyrene labeled PEG derivative containing a propargyl group, which enables Click Chemistry labeling . The hydrophilic PEG linker can increase water solubility and this reagent will be ideal for antibody, protein, or probe conjugation .


Synthesis Analysis

Pyrene-PEG5-propargyl is used in the synthesis of PROTACs . PROTACs contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein . PROTACs exploit the intracellular ubiquitin-proteasome system to selectively degrade target proteins .


Molecular Structure Analysis

The molecular weight of Pyrene-PEG5-propargyl is 503.59 g/mol . Its molecular formula is C30H33NO6 . The SMILES representation is O=C (C1=C (C2=C34)C=CC4=CC=CC3=CC=C2C=C1)NCCOCCOCCOCCOCCOCC#C .


Chemical Reactions Analysis

Pyrene-PEG5-propargyl is used in the synthesis of PROTACs . The propargyl group in Pyrene-PEG5-propargyl enables Click Chemistry labeling .


Physical And Chemical Properties Analysis

Pyrene-PEG5-propargyl has a molecular weight of 503.6 g/mol . It contains functional groups of Pyrene and Propargyl . It is soluble in DMSO, DMF, and DCM .

Mechanism of Action

The mechanism of action of Pyrene-PEG5-propargyl is through its role as a PROTAC linker . PROTACs work by connecting a ligand for an E3 ubiquitin ligase with a ligand for the target protein, leading to the degradation of the target protein .

Safety and Hazards

Pyrene-PEG5-propargyl should be stored at -20°C . It should be handled with care to avoid breathing dust, fume, gas, mist, vapors, or spray . Contact with skin and eyes should be avoided .

Future Directions

Pyrene-PEG5-propargyl, as a PEG-based PROTAC linker, has potential applications in the synthesis of PROTACs for research purposes . Its hydrophilic PEG linker can increase water solubility, making it ideal for antibody, protein, or probe conjugation .

properties

IUPAC Name

N-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl]pyrene-1-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C30H33NO6/c1-2-13-33-15-17-35-19-21-37-22-20-36-18-16-34-14-12-31-30(32)27-11-9-25-7-6-23-4-3-5-24-8-10-26(27)29(25)28(23)24/h1,3-11H,12-22H2,(H,31,32)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XGANKSIJSRXKLW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CCOCCOCCOCCOCCOCCNC(=O)C1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C30H33NO6
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID301177546
Record name 1-Pyrenecarboxamide, N-3,6,9,12,15-pentaoxaoctadec-17-yn-1-yl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301177546
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

503.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1817735-33-3
Record name 1-Pyrenecarboxamide, N-3,6,9,12,15-pentaoxaoctadec-17-yn-1-yl-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1817735-33-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-Pyrenecarboxamide, N-3,6,9,12,15-pentaoxaoctadec-17-yn-1-yl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301177546
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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